Cas no 1000558-85-9 (3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-1-amine)

• Product Name: 3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-1-amine
• CAS No: 1000558-85-9
• MF: C₉H₁₃N₃S
• MW: 195.284620046616
• CID: 5990725
• PubChem ID: 55266527
• Update Time: 2025-05-19

3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-1-amine
• 3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-1-amine
• 1000558-85-9
• EN300-1843901
• AKOS006311531

• Inchi： 1S/C9H13N3S/c1-7-8(3-2-4-10)12-5-6-13-9(12)11-7/h5-6H,2-4,10H2,1H3
• InChI Key： UWXMLEFPGNTPJK-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C)=C2CCCN

Computed Properties

• Exact Mass: 195.08301860g/mol
• Monoisotopic Mass: 195.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-1-amine

3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-1-amine (CAS No. 1000558-85-9): An Overview

3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-1-amine (CAS No. 1000558-85-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazothiazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. The unique structure of 3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-1-amine makes it a promising candidate for various therapeutic applications.

The chemical structure of 3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-1-amine is characterized by a central imidazothiazole ring system substituted with a methyl group at the 6-position and a propylamine chain at the 5-position. This configuration imparts specific pharmacological properties that have been the focus of numerous studies. The compound's ability to interact with various biological targets has been extensively investigated, revealing its potential as a lead molecule for drug development.

Recent research has highlighted the anti-inflammatory properties of 3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-1-amine. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action is believed to involve the modulation of signaling pathways such as NF-kB and MAPK, which are key regulators of inflammation.

In addition to its anti-inflammatory effects, 3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-1-amine has demonstrated analgesic properties. Preclinical studies have shown that this compound can reduce pain sensitivity in animal models of neuropathic and inflammatory pain. The analgesic effects are thought to be mediated through interactions with nociceptive pathways and the modulation of pain-related neurotransmitters such as substance P and glutamate.

The neuroprotective potential of 3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-1-amine has also been explored. Research has indicated that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This neuroprotective effect is attributed to its ability to enhance cellular antioxidant defenses and inhibit pro-apoptotic signaling pathways. These findings suggest that 3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-1-amine could be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-1-amine has been studied to assess its suitability for therapeutic use. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens. Additionally, the compound shows low toxicity in animal models, which is a crucial factor for its potential clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-1-amine in human subjects. Early-phase trials have shown promising results in terms of safety and tolerability. Further studies are needed to fully understand the therapeutic potential of this compound across different disease indications.

In conclusion, 3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-1-amine (CAS No. 1000558-85-9) is a multifaceted compound with significant potential in the treatment of inflammatory diseases, pain management, and neurodegenerative disorders. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.